Cas no 825620-40-4 (Benzaldehyde, 4-(3,6,9,12,15-pentaoxahexadec-1-yloxy)-)

4-(3,6,9,12,15-pentaoxahexadec-1-yloxy)-Benzaldehyde is a unique derivative of benzaldehyde, featuring a highly functionalized pentaoxahexadec-1-yloxy group. This compound exhibits exceptional stability, high purity, and unique reactivity profiles, making it suitable for advanced synthetic applications in organic chemistry. Its structural diversity offers versatile opportunities for cross-coupling reactions, serving as a valuable intermediate in the synthesis of complex molecules.
Benzaldehyde, 4-(3,6,9,12,15-pentaoxahexadec-1-yloxy)- structure
825620-40-4 structure
Product Name:Benzaldehyde, 4-(3,6,9,12,15-pentaoxahexadec-1-yloxy)-
CAS No:825620-40-4
MF:C18H28O7
MW:356.410726547241
CID:688717
PubChem ID:71418198
Update Time:2025-07-21

Benzaldehyde, 4-(3,6,9,12,15-pentaoxahexadec-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(3,6,9,12,15-pentaoxahexadec-1-yloxy)-
    • 4-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]benzaldehyde
    • 4-[(2,5,8,11,14-Pentaoxahexadecan-16-yl)oxy]benzaldehyde
    • 825620-40-4
    • DTXSID50837520
    • 4-(2,5,8,11,14-PENTAOXAHEXADECAN-16-YLOXY)BENZALDEHYDE
    • Inchi: 1S/C18H28O7/c1-20-6-7-21-8-9-22-10-11-23-12-13-24-14-15-25-18-4-2-17(16-19)3-5-18/h2-5,16H,6-15H2,1H3
    • InChI Key: VKRAPGZJPMSCTC-UHFFFAOYSA-N
    • SMILES: O(CCOCCOC1C=CC(C=O)=CC=1)CCOCCOCCOC

Computed Properties

  • Exact Mass: 356.18350323g/mol
  • Monoisotopic Mass: 356.18350323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 17
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 72.4Ų

Benzaldehyde, 4-(3,6,9,12,15-pentaoxahexadec-1-yloxy)- Pricemore >>

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